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Compound of Interest

Compound Name: 4-(4-Nitrophenylazo)phenol

Cat. No.: B074906 Get Quote

An In-Depth Technical Guide on 4-(4-Nitrophenylazo)phenol: Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-(4-
Nitrophenylazo)phenol, a significant azo dye derivative. This document details its

physicochemical properties, experimental protocols for solubility and stability assessment, and

visual representations of its synthesis and potential degradation pathways.

Core Properties of 4-(4-Nitrophenylazo)phenol
4-(4-Nitrophenylazo)phenol, with the CAS Number 1435-60-5, is an organic compound

characterized by an azo group (-N=N-) linking a p-nitrophenyl group to a phenol group. This

structure is fundamental to its properties as a dye and pH indicator.

Physicochemical Data
A summary of the key physicochemical properties is presented below.
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Property Value Reference

Molecular Formula C₁₂H₉N₃O₃

Molecular Weight 243.22 g/mol

Appearance
Light yellow to amber to dark

green powder/crystal
[1]

Melting Point 216 °C

Solubility Data
The solubility of 4-(4-Nitrophenylazo)phenol is a critical parameter for its application in

various scientific and industrial domains. Its solubility is largely dictated by the polarity of the

solvent.

Aqueous Solubility
The presence of both a polar nitro group and a phenolic hydroxyl group, alongside nonpolar

aromatic rings, results in limited solubility in water.

Condition Solubility Value Reference

Water at 25 °C 3.892 mg/L [1]

Aqueous solution at pH 7.4 17.9 µg/mL [2]

Solubility in Organic Solvents
Generally, 4-(4-Nitrophenylazo)phenol exhibits higher solubility in polar organic solvents

compared to water. It is expected to be soluble in solvents such as ethanol, acetone, and

methanol due to favorable dipole-dipole interactions and hydrogen bonding with the phenolic

group.

Stability Profile
The stability of azo dyes like 4-(4-Nitrophenylazo)phenol is a key determinant of their utility

and longevity. Degradation can be initiated by thermal stress, light exposure, and extreme pH
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conditions.

Thermal Stability
Azo dyes are known to undergo thermal degradation, primarily through the cleavage of the azo

bond. This process can lead to the formation of various aromatic compounds. While specific

quantitative data for the thermal degradation of 4-(4-Nitrophenylazo)phenol is not readily

available in the cited literature, the general mechanism involves the formation of aromatic

amines. For a related compound, 4-(4-Nitrophenyl)azoresorcinol, it is noted to be stable but

incompatible with strong oxidizing agents and strong bases.

Photostability
Azo compounds are known to undergo trans-cis isomerization upon exposure to light. While

this is a reversible process, prolonged exposure to UV light can lead to photodegradation. The

stability of azo dyes to light is a critical factor in their application as colorants.

pH Stability
The pH of a solution can significantly affect the stability and color of azo dyes. Extreme pH

conditions, both acidic and alkaline, can promote the degradation of the dye structure. Many

azo dyes also function as pH indicators due to protonation or deprotonation of functional

groups, which alters their absorption spectra. For instance, the related compound 4-(4-

Nitrophenylazo)resorcinol (Azo Violet) is yellow below pH 11 and violet above pH 13.[3]

Experimental Protocols
The following sections detail standardized methodologies for the determination of solubility and

stability of 4-(4-Nitrophenylazo)phenol.

Determination of Aqueous Solubility (Shake-Flask
Method)
This protocol outlines a standard method for determining the water solubility of a chemical

substance.

Preparation of a Saturated Solution: An excess amount of 4-(4-Nitrophenylazo)phenol is
added to a known volume of deionized water in a flask.
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Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the aqueous phase.

Quantification: A known volume of the clear supernatant is carefully removed and the

concentration of the dissolved 4-(4-Nitrophenylazo)phenol is determined using a suitable

analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC).

Accelerated Stability Testing
This protocol is designed to predict the long-term stability of the compound by subjecting it to

elevated stress conditions.

Sample Preparation: Samples of 4-(4-Nitrophenylazo)phenol are prepared, potentially in a

relevant formulation or solvent, and placed in appropriate containers.

Stress Conditions: The samples are exposed to a range of accelerated conditions. Common

stressors include:

Temperature: Samples are stored at elevated temperatures (e.g., 40°C, 50°C, 60°C).

Humidity: For solid-state stability, samples are often exposed to high humidity levels (e.g.,

75% RH).

Light: Photostability is assessed by exposing samples to a controlled light source (e.g., a

xenon lamp) that mimics sunlight.

Time Points: Samples are withdrawn at predetermined time intervals (e.g., 0, 1, 3, and 6

months).

Analysis: The withdrawn samples are analyzed for degradation products and any change in

physical or chemical properties. HPLC is a common technique for quantifying the parent

compound and detecting degradation products.
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Data Extrapolation: The degradation rates at accelerated conditions are used to extrapolate

the expected shelf-life at normal storage conditions, often using the Arrhenius equation for

thermal stability.

Visualizations
The following diagrams illustrate key processes related to 4-(4-Nitrophenylazo)phenol.

Synthesis Workflow
The synthesis of 4-(4-Nitrophenylazo)phenol typically involves a two-step diazotization and

azo coupling reaction.

Step 1: Diazotization

Step 2: Azo Coupling

p-Nitroaniline p-Nitrobenzenediazonium
Chloride
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NaNO₂, HCl
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4-(4-Nitrophenylazo)phenol
Coupling

NaOH (aq)

Click to download full resolution via product page

Caption: Synthesis of 4-(4-Nitrophenylazo)phenol.

Generalized Azo Dye Degradation Pathway
This diagram illustrates a simplified, generalized pathway for the degradation of azo dyes

under reductive conditions, which is a common environmental fate.
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Caption: Generalized degradation pathway for azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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